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Compound of Interest

5-Chloro-2-
Compound Name:
(trifluoromethyl)benzonitrile

cat. No.: B1318783

Essential Safety and Handling Guide for 5-
Chloro-2-(trifluoromethyl)benzonitrile

This guide provides critical safety and logistical information for the handling and disposal of 5-
Chloro-2-(trifluoromethyl)benzonitrile, tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is vital for ensuring laboratory safety
and environmental compliance.

Chemical Profile:

o Name: 5-Chloro-2-(trifluoromethyl)benzonitrile
o CAS Number: 89223-58-5

e Molecular Formula: CsHsCIFsN[1]

e Molecular Weight: 205.57 g/mol [1]

Hazard Summary: This compound is classified as hazardous. It is harmful if swallowed, toxic in
contact with skin, and harmful if inhaled.[1][2] It causes skin and serious eye irritation.[1][2]

Personal Protective Equipment (PPE)
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Appropriate PPE is the first line of defense against exposure. The following table summarizes

the recommended equipment for handling 5-Chloro-2-(trifluoromethyl)benzonitrile.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 standards. A
face shield should be worn
over safety glasses when there
is a risk of splashing or

explosion.[3]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves,
such as nitrile rubber.[3][4]
Gloves should be inspected
before each use and changed
immediately upon contact with
the chemical.

Prevents skin contact, as the
substance is toxic if absorbed
through the skin.[1]

Skin and Body Protection

A laboratory coat is the
minimum requirement. For
larger quantities or tasks with a
high splash potential,
chemical-resistant clothing or
coveralls should be used.[4][5]
Closed-toe shoes are

mandatory.

Minimizes skin exposure.
Contaminated clothing should
be removed and washed

before reuse.[5]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood.
[5] If a fume hood is not
feasible, a respirator may be
required.[3]

Protects against the inhalation

of harmful dusts or vapors.[1]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational steps is crucial for safe handling.
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e Preparation:

o

Ensure a chemical fume hood is operational and available.

[¢]

Verify that an eyewash station and safety shower are accessible and unobstructed.

[¢]

Assemble all necessary PPE as outlined in the table above.

[e]

Prepare all equipment and reagents required for the experiment.

e Handling the Chemical:

[¢]

Wear all required PPE before handling the compound.

[¢]

Conduct all weighing and transfers of 5-Chloro-2-(trifluoromethyl)benzonitrile within a
chemical fume hood to minimize inhalation exposure.

[e]

Avoid creating dust.

[e]

Keep containers tightly closed when not in use.[5]

e Post-Handling:

[¢]

Thoroughly wash hands and any exposed skin with soap and water after handling.[5]
o Decontaminate all work surfaces and equipment used.

o Properly remove and dispose of contaminated gloves and other disposable PPE as
hazardous waste.

o Store the chemical in a cool, dry, and well-ventilated area, away from incompatible
materials.[6]

Disposal Plan: Step-by-Step Waste Management

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

e \Waste Collection:
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o All waste containing 5-Chloro-2-(trifluoromethyl)benzonitrile, including empty
containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous
waste.[4][6]

o Collect waste in a dedicated, properly labeled, and compatible container.[4] The label
should clearly identify the contents as "Hazardous Waste" and include the chemical name.

+ Waste Storage:

o Store the hazardous waste container in a designated, secure area, away from general
laboratory traffic.

o Do not mix this waste with other waste streams to prevent potentially dangerous reactions.

[4]
o Waste Disposal:

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor.

o Consult local and regional waste management authorities for specific disposal regulations.
[6] Incineration in a licensed facility is a common disposal method for such chemicals.[6]

Visual Safety Protocols

The following diagrams illustrate the key workflows for safe handling and hazard management.
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Caption: Workflow for handling 5-Chloro-2-(trifluoromethyl)benzonitrile.
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Caption: Relationship between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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